N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)cyclopropanecarboxamide

• IUPAC Name: N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H18N6O/c1-9-15-16-12-5-6-13(17-20(9)12)19-7-11(8-19)18(2)14(21)10-3-4-10/h5-6,10-11H,3-4,7-8H2,1-2H3
• InChI Key: QXZUSRVLWQUAHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C(=O)C4CC4
• Molecular Formula: C14H18N6O
• Molecular Weight: 286.33 g/mol

Description

“N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)cyclopropanecarboxamide” is a complex organic compound. It contains a pyridazine ring substituted by a phenyl group. The compound is part of the class of organic compounds known as phenylpyridazines.

Synthesis Analysis

The synthesis of such compounds often involves the use of microwave irradiation. Triazole compounds, which are part of the structure of the compound , are readily capable of binding in the biological system with a variety of enzymes and receptors. This makes them versatile in biological activities.

Molecular Structure Analysis

The molecular structure of this compound is complex, containing multiple rings including a pyridazine ring and a triazole ring. The molecular weight of a similar compound, N-Methyl-N-[3-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide, is 281.32.

Physical And Chemical Properties Analysis

The physical form of a similar compound, N-Methyl-N-[3-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide, is solid. It has a molecular weight of 281.32. The boiling point is between 200-201 degrees Celsius.

Scientific Research Applications

Anticancer Activity

• N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)cyclopropanecarboxamide exhibits promising anticancer properties. Researchers have explored its effects on tumor cell growth inhibition, apoptosis induction, and interference with cell cycle progression. .

Antimicrobial Potential

• The compound demonstrates antimicrobial activity against bacteria, fungi, and even drug-resistant strains. .

Analgesic and Anti-Inflammatory Effects

• Studies suggest that N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)cyclopropanecarboxamide possesses analgesic properties, potentially modulating pain pathways. .

Antioxidant Properties

• The compound’s antioxidant activity contributes to cellular protection against oxidative stress. .

Antiviral Potential

• Researchers have investigated its antiviral effects against various viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). .

Enzyme Inhibition

• N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)cyclopropanecarboxamide inhibits enzymes such as carbonic anhydrase, cholinesterase, and alkaline phosphatase. .

Safety and Hazards

The safety information for a similar compound, N-Methyl-N-[3-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]acetamide, indicates that it has several hazard statements including H302+H312+H332;H319;H335. This suggests that the compound may be harmful if swallowed, in contact with skin, or if inhaled. It may also cause eye irritation and may cause respiratory irritation.

Future Directions

The development of new compounds with excellent antibacterial activity is one of the most challenging tasks in the antibacterial field. Nitrogen-containing heterocycles, such as the compound , are widely found in natural products, synthetic drugs, and functional materials, and are the basic backbone of many physiologically active compounds and drugs. Therefore, the future directions of this compound could involve further exploration of its potential antibacterial activities and other biological activities.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to interact with a variety of enzymes and receptors .

Mode of Action

It is known that triazole compounds can bind in the biological system with a variety of enzymes and receptors, showing versatile biological activities .

Biochemical Pathways

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory activities .

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds .

Result of Action

Compounds with similar structures have shown promising results in cytotoxicity studies .

Action Environment

It is known that various factors, including temperature, ph, and the presence of other substances, can affect the action of similar compounds .